Copper hydrogen phosphate

• CAS RN: 13587-24-1
• Molecular Formula: CuHO4P
• Molecular Weight: 159.53 g/mol
• IUPAC Name: copper;hydrogen phosphate
• InChI: InChI=1S/Cu.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+2;/p-2
• InChI Key: CSCNMBQITNFHLH-UHFFFAOYSA-L
• SMILES: OP(=O)([O-])[O-].[Cu+2]
• Canonical SMILES: [H+].[O-]P(=O)([O-])[O-].[Cu+2]

Description

Copper hydrogen phosphate (Cu5H2(PO4)4) is a copper-containing compound with various potential applications in the field of materials science and catalysis. It is a type of metal-organic framework (MOF) that has attracted significant attention due to its unique properties.

Mechanism Of Action

The mechanism of action of copper hydrogen phosphate is not fully understood, but it is believed to involve the coordination of copper ions with phosphate and hydroxyl groups. This coordination creates a unique structure that enables the compound to exhibit its catalytic properties.
Biochemical and physiological effects:
There is limited research on the biochemical and physiological effects of copper hydrogen phosphate. However, some studies have suggested that it may have antioxidant and antibacterial properties, which could have potential applications in the field of medicine.

Advantages And Limitations For Lab Experiments

One of the main advantages of using copper hydrogen phosphate in lab experiments is its high stability and reusability. It can be easily recovered and reused without significant loss of its catalytic activity. However, one of the limitations is its relatively low surface area, which may limit its catalytic performance.

Future Directions

The potential applications of copper hydrogen phosphate are vast, and there are several future directions for research in this field. Some of the possible future directions include:
1. Exploring the use of copper hydrogen phosphate in the production of fine chemicals and pharmaceutical intermediates.
2. Investigating the use of copper hydrogen phosphate in the degradation of environmental pollutants.
3. Developing new synthesis methods to improve the yield and size control of copper hydrogen phosphate particles.
4. Investigating the potential use of copper hydrogen phosphate in the field of biomedicine, such as drug delivery and imaging.
5. Exploring the use of copper hydrogen phosphate in the field of energy storage and conversion, such as in batteries and fuel cells.
In conclusion, copper hydrogen phosphate is a promising compound with various potential applications in the field of materials science and catalysis. Further research is needed to fully understand its mechanism of action and explore its potential applications in other fields.

Synthesis Methods

The synthesis of copper hydrogen phosphate can be achieved through various methods, such as solvothermal synthesis, hydrothermal synthesis, and microwave-assisted synthesis. Among these methods, solvothermal synthesis has been widely used due to its high yield and controllable size of the resulting particles.

Scientific Research Applications

Copper hydrogen phosphate has been extensively researched for its catalytic properties. It has been found to exhibit excellent catalytic activity in various reactions, such as the degradation of organic dyes, the oxidation of alcohols, and the reduction of nitro compounds. Additionally, it has been explored for its potential use in gas sensing, electrochemical sensing, and energy storage applications.